Cas no 910111-60-3 (3-(2-chlorophenyl)methylpiperidine)

• Product Name: 3-(2-chlorophenyl)methylpiperidine
• CAS No: 910111-60-3
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6233849
• PubChem ID: 3771147
• Update Time: 2025-05-19

3-(2-chlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)methylpiperidine
• 3-[(2-chlorophenyl)methyl]piperidine
• Piperidine, 3-[(2-chlorophenyl)methyl]-

• MDL： MFCD07383552
• Inchi： 1S/C12H16ClN/c13-12-6-2-1-5-11(12)8-10-4-3-7-14-9-10/h1-2,5-6,10,14H,3-4,7-9H2
• InChI Key： IUBGLJZJXSXGHK-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=CC=C2Cl)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 302.5±15.0 °C(Predicted)
• pka: 10.21±0.10(Predicted)

Additional information on 3-(2-chlorophenyl)methylpiperidine

Professional Introduction to Compound with CAS No. 910111-60-3 and Product Name 3-(2-chlorophenyl)methylpiperidine

The compound with the CAS number 910111-60-3 and the product name 3-(2-chlorophenyl)methylpiperidine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a piperidine ring and a 2-chlorophenyl substituent makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has seen a surge in the exploration of piperidine derivatives due to their favorable pharmacokinetic profiles and biological activity. The 3-(2-chlorophenyl)methylpiperidine moiety is particularly noteworthy as it combines the lipophilicity of the aromatic ring with the basicity of the piperidine nitrogen, making it an attractive candidate for drug design. This compound has been extensively studied for its potential role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses.

One of the most compelling aspects of 3-(2-chlorophenyl)methylpiperidine is its structural flexibility, which allows for diverse chemical modifications. Researchers have been exploring its derivatives as potential candidates for treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. The chlorophenyl group, in particular, has been shown to enhance binding affinity to certain receptors, making it a valuable component in the design of targeted therapies.

Recent studies have highlighted the compound's potential in inhibiting enzymes that are involved in pain signaling pathways. By targeting these specific enzymes, 3-(2-chlorophenyl)methylpiperidine derivatives have shown promise in alleviating chronic pain conditions without the side effects associated with traditional analgesics. This has opened up new avenues for research into more effective and safer pain management strategies.

The synthesis of 3-(2-chlorophenyl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These synthetic methodologies not only enhance the efficiency of producing the compound but also allow for greater customization to meet specific pharmacological requirements.

From a regulatory perspective, the compound must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate its pharmacological properties thoroughly. These studies provide critical insights into its mechanism of action, potential side effects, and optimal dosing regimens.

The impact of 3-(2-chlorophenyl)methylpiperidine on drug discovery extends beyond its immediate applications. Its structural framework serves as a template for designing new molecules with enhanced therapeutic profiles. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify novel derivatives with improved properties. This approach accelerates the drug development process and increases the likelihood of identifying successful candidates for further clinical evaluation.

In conclusion, 3-(2-chlorophenyl)methylpiperidine (CAS No. 910111-60-3) represents a promising compound in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features make it an attractive scaffold for drug design, particularly in areas such as pain management and neurological disorders. Continued research into its derivatives and synthetic methodologies will further enhance our understanding of its pharmacological properties and expand its applications in medicine.